8-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1,3,9-trimethylpurine-2,6-dione

• IUPAC Name: 8-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1,3,9-trimethylpurine-2,6-dione
• InChI: InChI=1S/C15H14ClFN4O2S/c1-19-12-11(13(22)21(3)15(23)20(12)2)18-14(19)24-7-8-9(16)5-4-6-10(8)17/h4-6H,7H2,1-3H3
• InChI Key: OPTHQVKSQZFRHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C15H14ClFN4O2S
• Molecular Weight: 368.8 g/mol
• CAS No.: 897454-20-5

Description

8-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1,3,9-trimethylpurine-2,6-dione, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that is expressed in many tissues, including the lungs, pancreas, and intestines. Mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been shown to be a potent inhibitor of CFTR function and has potential as a therapeutic agent for cystic fibrosis.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Protections

  The synthesis of 1,2,4-dithiazolidine-3,5-diones, including compounds like 8-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1,3,9-trimethylpurine-2,6-dione, is pivotal for creating amino protecting groups used in peptide, glycopeptide, and PNA syntheses. These compounds are also significant as masked isocyanates and sulfurization reagents (Barany, Hammer, Merrifield, & Bárány, 2005).

• Novel Synthesis Techniques

  Innovative methods for synthesizing related compounds, such as 3,3-disubstituted and 3,3-spiro-2H,4H-benzo[e]1,2-thiazine-1,1-diones, have been developed. This includes the synthesis of fluorinated derivatives for applications in electrophilic asymmetric fluorination (Liu, Shibata, & Takéuchi, 2000).

Biological and Medical Applications

• Antiproliferative and Antifungal Activities

  Some derivatives of this compound have been synthesized and evaluated for their antiproliferative activities against human cancer cells and antifungal activities, demonstrating significant potential in these fields (Tandon et al., 2009).

• Cytokinin Oxidase/Dehydrogenase Inhibition

  Novel inhibitors of Arabidopsis cytokinin oxidase/dehydrogenase, including 2-fluoro-6-anilinopurines, have been synthesized, with some compounds demonstrating significant inhibitory activity. This has implications in plant growth and development research (Zatloukal et al., 2008).

Analytical and Diagnostic Applications

• Fluorescent Probing and Imaging: The development of novel two-photon fluorescent probes for detecting reducing agents like 1, 4-dithiothreitol has been explored. These probes, derived from compounds like this compound, have applications in biological, biochemical, and biomedical fields for cellular imaging and diagnostics (Sun et al., 2018).